Cas no 1955553-83-9 (3-Cyclobutyl-3-(methoxymethyl)azetidine hydrochloride)

• Product Name: 3-Cyclobutyl-3-(methoxymethyl)azetidine hydrochloride
• CAS No: 1955553-83-9
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• MDL: MFCD29991931
• CID: 4631646
• PubChem ID: 122153006
• Update Time: 2025-10-29

3-Cyclobutyl-3-(methoxymethyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutyl-3-(methoxymethyl)azetidine hydrochloride
• 3-cyclobutyl-3-(methoxymethyl)azetidine;hydrochloride
• Z2512942905
• 3-Cyclobutyl-3-(methoxymethyl)azetidine hydrochloride

• MDL： MFCD29991931
• Inchi： 1S/C9H17NO.ClH/c1-11-7-9(5-10-6-9)8-3-2-4-8;/h8,10H,2-7H2,1H3;1H
• InChI Key： DYXANXBLMDKULU-UHFFFAOYSA-N
• SMILES： Cl.O(C)CC1(CNC1)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Topological Polar Surface Area: 21.3

Additional information on 3-Cyclobutyl-3-(methoxymethyl)azetidine hydrochloride

3-Cyclobutyl-3-(methoxymethyl)azetidine hydrochloride (CAS No. 1955553-83-9): A Comprehensive Overview

3-Cyclobutyl-3-(methoxymethyl)azetidine hydrochloride (CAS No. 1955553-83-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique azetidine ring structure and cyclobutyl substituent, is widely studied for its potential applications in drug discovery and development. The presence of the methoxymethyl group further enhances its reactivity and utility in synthetic chemistry.

The molecular formula of 3-Cyclobutyl-3-(methoxymethyl)azetidine hydrochloride is C9H18ClNO, with a molecular weight of approximately 191.7 g/mol. Its structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the field of medicinal chemistry. Researchers are particularly interested in its potential as a building block for novel therapeutics targeting neurological and inflammatory conditions, which are among the most searched topics in pharmaceutical research today.

One of the key advantages of 3-Cyclobutyl-3-(methoxymethyl)azetidine hydrochloride is its stability under various reaction conditions, making it a versatile reagent in organic synthesis. The hydrochloride salt form improves its solubility in polar solvents, which is crucial for many laboratory and industrial applications. This property aligns with the growing demand for water-soluble compounds in drug formulation, a hot topic in modern pharmacology.

In recent years, the compound has been explored for its potential role in the development of small molecule inhibitors, a highly searched term in biochemical research. Its azetidine core is particularly attractive for designing molecules with improved metabolic stability and bioavailability, addressing one of the major challenges in drug development. These characteristics make it a subject of interest in academic and industrial research alike.

The synthesis of 3-Cyclobutyl-3-(methoxymethyl)azetidine hydrochloride typically involves multi-step organic reactions, starting from readily available precursors. Optimization of its production process has been a focus area, as evidenced by numerous patent applications and research publications. This aligns with the increasing interest in green chemistry and sustainable synthesis methods, which are trending topics in the chemical industry.

From a commercial perspective, the demand for 3-Cyclobutyl-3-(methoxymethyl)azetidine hydrochloride has been steadily growing, particularly from pharmaceutical companies engaged in early-stage drug discovery. Its CAS number (1955553-83-9) serves as a unique identifier in chemical databases and procurement systems, making it easier for researchers to source this compound for their studies. The market growth correlates with the rising investment in precision medicine, another highly searched term in healthcare innovation.

Quality control of 3-Cyclobutyl-3-(methoxymethyl)azetidine hydrochloride is maintained through advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and development purposes. The emphasis on quality aligns with current good manufacturing practices (cGMP), a critical consideration for compounds used in pharmaceutical applications.

Storage and handling of 3-Cyclobutyl-3-(methoxymethyl)azetidine hydrochloride require standard laboratory precautions. It is typically stored in cool, dry conditions, protected from moisture and light to maintain its stability over time. These handling protocols are similar to those for many research chemicals, making it convenient for laboratories already equipped for such materials.

Future research directions for 3-Cyclobutyl-3-(methoxymethyl)azetidine hydrochloride may include exploration of its biological activity profile and potential therapeutic applications. The compound's unique structure makes it a promising candidate for further investigation in various disease areas, particularly those involving protein-protein interactions, a hot topic in drug discovery circles.

In conclusion, 3-Cyclobutyl-3-(methoxymethyl)azetidine hydrochloride (CAS No. 1955553-83-9) represents an important chemical entity with broad potential in pharmaceutical research and development. Its distinctive structural features, combined with its synthetic utility, position it as a valuable tool for medicinal chemists and researchers working on next-generation therapeutics. As the field of drug discovery continues to evolve, compounds like this will likely play an increasingly important role in addressing unmet medical needs.